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Compound of Interest

Compound Name: 1,4-Benzodioxan-6-ylacetic acid

Cat. No.: B096903 Get Quote

A Comparative Guide to the Synthetic Routes of
1,4-Benzodioxan-6-ylacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a critical comparison of two primary synthetic routes to 1,4-Benzodioxan-
6-ylacetic acid, a key intermediate in the development of various pharmaceutical compounds.

The comparison focuses on objectivity, supported by experimental data, to aid researchers in

selecting the most suitable method for their specific needs.

At a Glance: Comparison of Synthetic Routes
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Parameter
Route 1: From 3,4-
Dihydroxybenzaldehyde

Route 2: From 3,4-
Dihydroxyphenylacetic
Acid

Starting Material 3,4-Dihydroxybenzaldehyde 3,4-Dihydroxyphenylacetic acid

Number of Steps 2 1

Key Intermediates

1,4-Benzodioxan-6-

carbaldehyde, 1,4-

Benzodioxan-6-ylacetonitrile

None

Overall Yield Moderate Potentially Higher

Reagents & Conditions

Williamson ether synthesis,

Strecker synthesis (or similar

homologation), Hydrolysis

Williamson ether synthesis

Advantages
Readily available starting

material.

More convergent and

potentially higher yielding.

Disadvantages

Multi-step process, use of toxic

reagents (e.g., cyanide in

Strecker synthesis).

Starting material may be less

common or more expensive.

Visualizing the Synthetic Pathways
To better understand the flow of each synthetic route, the following diagrams illustrate the key

transformations.

Route 1: From 3,4-Dihydroxybenzaldehyde

3,4-Dihydroxybenzaldehyde 1,4-Benzodioxan-6-carbaldehyde
Williamson Ether Synthesis
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Caption: Synthetic pathway for Route 1.
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Route 2: From 3,4-Dihydroxyphenylacetic Acid

3,4-Dihydroxyphenylacetic acid 1,4-Benzodioxan-6-ylacetic acid
Williamson Ether Synthesis

1,4-Benzodioxan-6-carbaldehyde

Reaction with NH4Cl and KCN

Formation of α-aminonitrile intermediate

Acid Hydrolysis

1,4-Benzodioxan-6-ylacetic acid
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[https://www.benchchem.com/product/b096903#critical-comparison-of-different-synthetic-
routes-to-1-4-benzodioxan-6-ylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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